Cas no 81711-27-5 (Methylidenepropanedial)
Methylidenepropanedial structure
Product name:Methylidenepropanedial
Methylidenepropanedial Chemical and Physical Properties
Names and Identifiers
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- DTXCID40551167
- DTXSID60600409
- 81711-27-5
- methylenemalonaldehyde
- Methylidenepropanedial
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- Inchi： InChI=1S/C4H4O2/c1-4(2-5)3-6/h2-3H,1H2
- InChI Key： IWHVMOHFIZRNDA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 84.021129366Da
- Monoisotopic Mass: 84.021129366Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 73.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 34.1Ų
Methylidenepropanedial Related Literature
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1. Redox-active, functionalised [3]- and [4]-dendralenesMalcolm A. Coffin,Martin R. Bryce,Andrei S. Batsanov,Judith A. K. Howard J. Chem. Soc. Chem. Commun. 1993 552
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2. A nuclear magnetic resonance study on conformational behaviour of diarylmethylenemalonaldehydes and their complex formation with magnesium and lithium perchlorates by using four-bond aldehyde proton and three-bond aldehyde carbon–proton spin–spin couplings; a strategy for studying strongly entropically controlled flexible molecular systemsReino Laatikainen,Vladimir Král J. Chem. Soc. Perkin Trans. 2 1985 1091
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